Cas no 537702-73-1 (2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide)

• Product Name: 2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide
• CAS No: 537702-73-1
• MF: C₂₄H₂₀Cl₂N₄O₂S
• MW: 499.412201881409
• CID: 5790330
• PubChem ID: 4641355
• Update Time: 2025-10-22

2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 537702-73-1
• STL265204
• AKOS016369850
• SR-01000908430
• 2-((4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,6-dichlorophenyl)acetamide
• SR-01000908430-1
• 2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide
• F1252-0043
• Oprea1_183418
• Oprea1_376949
• 2-[[4-benzyl-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dichlorophenyl)acetamide
• Acetamide, N-(2,6-dichlorophenyl)-2-[[5-(phenoxymethyl)-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C24H20Cl2N4O2S/c25-19-12-7-13-20(26)23(19)27-22(31)16-33-24-29-28-21(15-32-18-10-5-2-6-11-18)30(24)14-17-8-3-1-4-9-17/h1-13H,14-16H2,(H,27,31)
• InChI Key： BXTNMLNPKIIXCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC(CSC1=NN=C(COC2C=CC=CC=2)N1CC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 498.0684025g/mol
• Monoisotopic Mass: 498.0684025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 11.16±0.70(Predicted)

Additional information on 2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide

Research Briefing on 2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide (CAS: 537702-73-1)

In recent years, the compound 2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide (CAS: 537702-73-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, characterized by its complex triazole and acetamide structure, has been investigated for its role as a potential inhibitor in various biochemical pathways. Recent studies have highlighted its efficacy in targeting specific enzymes and receptors, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques to optimize its chemical properties, enhancing its bioavailability and stability.

One of the key findings from recent research is the compound's ability to modulate inflammatory responses. In vitro and in vivo studies have demonstrated its inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases. Additionally, its interaction with specific protein targets has been elucidated through crystallography and molecular docking studies, providing insights into its binding affinity and selectivity.

Further investigations have explored the compound's pharmacokinetics and toxicity profiles. Preliminary data indicate favorable absorption and distribution characteristics, with minimal adverse effects observed in animal models. These findings support the compound's potential for further preclinical and clinical development. However, additional studies are required to fully understand its long-term safety and efficacy.

In conclusion, 2-{[4-benzyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide represents a promising therapeutic agent with diverse applications. Ongoing research efforts are focused on optimizing its chemical structure and exploring its potential in treating various diseases. This briefing underscores the importance of continued investigation into this compound to unlock its full therapeutic potential.